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Compound of Interest |

Compound Name: H-Glu(OBzl)-OBzI.HCI
CAS No.: 4561-10-8
Cat. No.: B1295619

Get Quote

For researchers, scientists, and drug development professionals, L-Glutamic acid y-benzyl
ester a-benzyl ester hydrochloride, commonly referred to as H-Glu(OBzl)-OBzl.HCI, is a
pivotal amino acid derivative. Its strategic application in peptide synthesis is instrumental in the
development of novel therapeutics and complex biochemical probes. This technical guide
provides an in-depth overview of its chemical structure, properties, and established
experimental protocols.

Core Chemical Identity and Properties

H-Glu(OBzl)-OBzl.HCl is a protected form of L-glutamic acid where both the alpha and gamma
carboxylic acid groups are masked by benzyl esters.[1][2] This dibenzyl protection is crucial in
peptide synthesis as it prevents unwanted side reactions at the glutamic acid residue during
the peptide chain elongation process.[2] The hydrochloride salt form enhances the compound's
stability and solubility, simplifying its handling in a laboratory setting.[1][2]

The chemical structure of H-Glu(OBzl)-OBzl.HCI is presented below:

Chemical Structure:
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A summary of its key chemical and physical properties is provided in the table below for easy

reference and comparison.

Property Value References

CAS Number 4561-10-8 [1][3][4]

Molecular Formula C19H22CINO4 [11[415]

Molecular Weight 363.84 g/mol [11[4115]
White to off-white powder or

Appearance , _ [1][6]
crystalline solid

Melting Point 100-103 °C /102.0to 106.0 °C  [1][3]

_ > 99% (HPLC) / >98.0% (T)
Purity [1][4]

(HPLC)

Specific Rotation [a]D2°

+9 + 1° (c=2 in H20) / +8.5 to
+10.0° (c=2, H20)

[1]14]

Solubility

Soluble in DMSO (100
mg/mL), Chloroform,
Dichloromethane, Ethyl

Acetate, Acetone.

[3][6]

Storage Conditions

Room temperature, in a cool,
dark, and dry place, away from
moisture. Recommended
storage at <15°C. For solutions
in solvent, -80°C for 6 months
or -20°C for 1 month.

[1](4](6]

Synthesis and Characterization

The synthesis of H-Glu(OBzl)-OBzI.HCI is a well-established process in organic chemistry. A

representative experimental protocol is detailed below.
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Experimental Protocol: Synthesis of H-Glu(OBzl)-
OBzl.HCI

This protocol is adapted from a patented synthesis method.
Materials:

e L-glutamic acid

Benzyl alcohol

Thionyl chloride

Methyl tert-butyl ether

Nitrogen gas

500 mL four-necked flask with mechanical stirrer, thermometer, and reflux condenser

Procedure:

To a 500 mL four-necked flask, add 280 g of benzyl alcohol, 14.7 g (0.10 mol) of L-glutamic
acid, and 30.0 g (0.25 mol) of thionyl chloride.

» Heat the reaction mixture to 80-85 °C and maintain stirring at this temperature for 5 hours.
 After the reaction is complete, cool the solution to 20-25 °C.

e Pass nitrogen gas through the system for 30 minutes to displace any remaining hydrogen
chloride gas.

» Recover the excess thionyl chloride and benzyl alcohol by distillation.
¢ To the resulting residue, add 120 mL of methyl tert-butyl ether for pulping treatment.

o Collect the solid product by filtration and dry it to yield the final white solid product of L-
glutamic acid dibenzyl ester hydrochloride.[3]
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Characterization:

The identity and purity of the synthesized H-Glu(OBzl)-OBzI.HCI are typically confirmed using
a suite of analytical techniques. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To confirm the chemical
structure and the presence of the benzyl protecting groups.

e Mass Spectrometry (MS): To verify the molecular weight of the compound.[7]

o High-Performance Liquid Chromatography (HPLC): To determine the purity of the final
product.[1]

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the
molecule.

Application in Peptide Synthesis

H-Glu(OBzl)-OBzl.HCl is a key building block in peptide synthesis, particularly within the
Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy.[8] The benzyl esters on the glutamic
acid are stable to the mildly acidic conditions used for the removal of the temporary Na-Boc
protecting group, but can be cleaved during the final deprotection step, typically with strong
acids like hydrogen fluoride (HF).[8][9]

The following diagram illustrates a typical workflow for the incorporation of a glutamic acid
residue into a peptide chain using a Boc-protected glutamic acid derivative with benzyl side-
chain protection on a solid support like Wang resin.
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Workflow for Boc-SPPS incorporating a Glu(OBzl) residue.

Experimental Protocol: Incorporation into a Peptide
Chain via Solid-Phase Peptide Synthesis (SPPS)

This protocol provides a general procedure for a single coupling cycle using a Boc-protected
glutamic acid derivative with benzyl side-chain protection on a solid support such as Wang
resin.

Materials:

Peptide-resin (with a free N-terminal amine)
e Boc-Glu(OBzl)-OH

e Coupling reagents (e.g., HCTU - O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-
tetramethyluronium hexafluorophosphate)

» N,N-Diisopropylethylamine (DIEA)
¢ N,N-Dimethylformamide (DMF), peptide synthesis grade
¢ Dichloromethane (DCM), peptide synthesis grade

 Trifluoroacetic acid (TFA)
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e SPPS reaction vessel
Procedure:
o Resin Swelling: Swell the peptide-resin in DMF for 30 minutes in the reaction vessel.

o Boc Deprotection: Treat the resin with a solution of 25-50% TFA in DCM for 30 minutes to
remove the N-terminal Boc protecting group. Wash the resin thoroughly with DCM followed
by DMF.

o Neutralization: Treat the resin with a solution of 5-10% DIEA in DMF to neutralize the
protonated N-terminus. Wash the resin again with DMF.

e Amino Acid Activation and Coupling: In a separate vessel, dissolve Boc-Glu(OBzl)-OH (3
equivalents relative to the resin loading), HCTU (2.9 equivalents), and DIEA (6 equivalents)
in DMF. Add this activated amino acid solution to the resin. Agitate the mixture for 1-2 hours
to facilitate coupling.

» Washing: After the coupling reaction, thoroughly wash the resin with DMF and DCM to
remove any unreacted reagents and byproducts.

o Confirmation of Coupling: A qualitative test, such as the Kaiser test, can be performed to
ensure the completion of the coupling reaction. The resin is now ready for the deprotection
and coupling of the next amino acid in the sequence.[10]

Experimental Protocol: Final Cleavage from Wang Resin

This protocol describes the cleavage of the synthesized peptide from the Wang resin and the
simultaneous removal of the benzyl side-chain protecting groups.

Materials:
o Peptide-bound Wang resin (dried)
o Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS)

e Cold diethyl ether

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/pdf/A_Tale_of_Two_Protecting_Groups_Z_Glu_OBzl_vs_Fmoc_Glu_OtBu_OH_in_Solid_Phase_Peptide_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reaction vessel with a sintered glass filter

Centrifuge

Procedure:

Resin Preparation: After the final coupling and deprotection step, wash the peptide-resin
thoroughly with DMF and DCM, and dry it under vacuum.

Cleavage: Treat the dried peptide-resin with the cleavage cocktail (e.g., 10 mL per gram of
resin) for 2-3 hours at room temperature.[11]

Peptide Collection: Filter the cleavage solution containing the peptide into a clean collection
tube. Wash the resin with a small amount of fresh TFA and combine the filtrates.

Peptide Precipitation: Precipitate the crude peptide by adding the TFA solution dropwise to a
10-fold volume of cold diethyl ether.

Pelleting and Washing: Centrifuge the suspension to pellet the precipitated peptide. Decant
the ether and wash the peptide pellet with cold diethyl ether two more times to remove
scavengers and residual TFA.

Drying and Purification: Dry the peptide pellet under a stream of nitrogen or in a vacuum
desiccator. The crude peptide can then be purified by reverse-phase high-performance liquid
chromatography (RP-HPLC).[11][12]

The following diagram illustrates the logical relationship in the cleavage and purification

process.
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Workflow for the final cleavage and purification of the peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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